Cas no 15795-42-3 (1-Methyl-4-(sulfinylamino)benzene)

• Product Name: 1-Methyl-4-(sulfinylamino)benzene
• CAS No: 15795-42-3
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 201890
• PubChem ID: 139976
• Update Time: 2025-04-19

1-Methyl-4-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methyl-N-sulfinyl-
• 1-Methyl-4-(sulfinylamino)benzene
• 4-Methyl-N-sulfinylaniline
• 4-Methyl-N-sulfinylbenzenamine
• 4-Methylsulfinylaniline
• N-Sulfinyl-p-toluidine
• p-Methyl-N-sulfinylaniline
• p-Toluidine, N-sulfinyl-
• p-Tolylsulfinylamine
• Thionyl-p-toluidine
• KLHMRBYLBVCGDT-UHFFFAOYSA-N
• SCHEMBL11763217
• MFCD00045700
• 4-METHYL-N-(OXO-??-SULFANYLIDENE)ANILINE
• Benzenamine, 4-methyl-N-sulfinyl-
• InChI=1/C7H7NOS/c1-6-2-4-7(5-3-6)8-10-9/h2-5H,1H
• NSC-77661
• AKOS006274321
• 15795-42-3
• NSC 77661
• NSC77661
• DTXSID00166332
• 1-methyl-4-(sulfinylamino)-benzene
• LS-09080

• MDL： MFCD00045700
• Inchi： 1S/C7H7NOS/c1-6-2-4-7(5-3-6)8-10-9/h2-5H,1H3
• InChI Key： KLHMRBYLBVCGDT-UHFFFAOYSA-N
• SMILES： S(=NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 230.3°Cat760mmHg
• Flash Point: 93.1°C
• Refractive Index: 1.576
• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes